Cas no 959579-52-3 ((2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid)

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 2-fluorobenzyl substituent. This compound is valuable in synthetic organic chemistry, particularly in peptide and pharmaceutical research, due to its stereochemical precision and functional versatility. The Boc group enhances stability during synthetic manipulations, while the fluorobenzyl moiety offers potential for further derivatization. Its rigid pyrrolidine scaffold and carboxylic acid functionality make it a useful intermediate for constructing bioactive molecules or chiral catalysts. The defined (2S,4R) configuration ensures reproducibility in asymmetric synthesis applications. This compound is typically employed under controlled conditions, requiring handling in inert atmospheres due to its sensitivity.
(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid structure
959579-52-3 structure
Product Name:(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid
CAS No:959579-52-3
MF:C17H22FNO4
MW:323.359288692474
MDL:MFCD06659387
CID:1032977
PubChem ID:2761967
Update Time:2025-05-19

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid
    • (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)-pyrrolidine-2-carboxylic acid
    • BOC-(R)-G-(2-FLUORO-BENZYL)-L-PROLINE
    • (2S,4R)-4-[(2-fluorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
    • 1-(1,1-Dimethylethyl) (2S,4R)-4-[(2-fluorophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
    • MFCD06659387
    • DTXSID50375997
    • (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylicacid
    • (2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(2-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid
    • AKOS015949969
    • Boc-(R)-gamma-(2-fluoro-benzyl)-L-proline
    • DS-6161
    • N-t-Butoxycarbonyl-trans-4-(2-fluorobenzyl)-L-proline;(2S,4R)-1-t-Butoxycarbonyl-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid
    • 959579-52-3
    • SCHEMBL1371902
    • MDL: MFCD06659387
    • Inchi: 1S/C17H22FNO4/c1-17(2,3)23-16(22)19-10-11(9-14(19)15(20)21)8-12-6-4-5-7-13(12)18/h4-7,11,14H,8-10H2,1-3H3,(H,20,21)/t11-,14+/m1/s1
    • InChI Key: YXVFGLMRAXULKI-RISCZKNCSA-N
    • SMILES: C(N1C[C@H](CC2C=CC=CC=2F)C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 323.15300
  • Monoisotopic Mass: 323.15328635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: 3.01630

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid Pricemore >>

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(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 40 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.4 Reagents: Lithium triethylborohydride Solvents: Tetrahydrofuran ;  -78 °C; 30 min
1.5 Reagents: Sodium bicarbonate Solvents: Water
1.6 Reagents: Hydrogen peroxide Solvents: Water ;  20 min, 0 °C
1.7 Reagents: Boron trifluoride etherate ,  Triethylsilane Solvents: Dichloromethane ;  -78 °C; 2.5 h, -78 °C
1.8 Reagents: Sodium bicarbonate Solvents: Water ;  5 min
1.9 Reagents: Diisopropylethylamine ,  Di-tert-butyl dicarbonate Solvents: Acetonitrile ,  1,4-Dioxane ;  24 h, rt
Reference
Preparation of 1-acylpyrrolidine-2-carboxamides and 2-(N-acylamino)alkanmaide sas sphingosine-1-phosphate receptor antagonists
, World Intellectual Property Organization, , ,

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid Raw materials

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid Preparation Products

Additional information on (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 959579-52-3 and Product Name: (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid

The compound with the CAS number 959579-52-3 and the product name (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid represents a significant advancement in the field of chemo-bio pharmaceuticals. This compound, characterized by its highly specific stereochemical configuration, has garnered considerable attention due to its potential applications in drug development and molecular research. The unique structural features of this molecule, particularly its (2S,4R) configuration and the presence of both a tert-butoxycarbonyl (Boc) protecting group and a 2-fluorobenzyl side chain, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for chiral compounds, which are essential for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects. The stereochemistry of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid is meticulously controlled, ensuring that it aligns with the growing emphasis on precision medicine. This compound serves as a critical building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies.

The Boc protecting group on the carboxyl terminus of the pyrrolidine ring provides stability during synthetic transformations while allowing for selective deprotection under mild acidic conditions. This feature is particularly valuable in multi-step synthetic routes where protecting group strategies are employed to ensure regioselectivity and minimize unwanted side reactions. Additionally, the 2-fluorobenzyl moiety introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in drug candidates. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals due to their ability to modulate pharmacokinetic properties and improve overall drug performance.

Recent studies have highlighted the importance of fluorinated pyrrolidines in medicinal chemistry. These heterocyclic compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The compound (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid has been investigated for its potential role in modulating enzyme activity and has shown promise in preclinical trials as a precursor for more sophisticated drug molecules. Its structural framework allows for easy modifications at various positions, enabling researchers to fine-tune its pharmacological profile.

The synthesis of this compound involves advanced organic chemistry techniques, including asymmetric hydrogenation and stereoselective reactions. These methodologies are critical for achieving the desired stereochemical purity, which is non-negotiable in pharmaceutical applications. The use of high-pressure hydrogenation catalysts and carefully optimized reaction conditions ensures that the final product meets stringent quality standards. Furthermore, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound at every stage of synthesis.

The versatility of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid extends beyond its role as an intermediate in drug synthesis. It has also been explored as a key component in peptidomimetic libraries, where its rigid pyrrolidine core provides stability while allowing for flexible functionalization at other positions. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The incorporation of fluorine into these mimetics can enhance their binding affinity to target proteins, making them more effective therapeutic agents.

In conclusion, the compound with CAS number 959579-52-3 and product name (2S,4R)-1-(tert-Butoxycarbonyl)-4-(2-fluorobenzyl)pyrrolidine-2-carboxylic acid represents a significant contribution to the field of chemo-bio pharmaceuticals. Its unique structural features and versatile applications make it a valuable asset in both academic research and industrial drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.

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